BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 4-
Fluorobenzoylacetonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Fluorobenzoylacetonitrile

Cat. No.: B105857

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety data, physical and chemical properties, and
detailed protocols for the handling, use, and disposal of 4-Fluorobenzoylacetonitrile (CAS
No: 4640-67-9). The information is compiled from multiple safety data sheets to ensure a
thorough overview for laboratory personnel.

Section 1: Physical and Chemical Properties

4-Fluorobenzoylacetonitrile is a solid compound often appearing as a white to light yellow
powder or crystal. It is utilized as a building block in chemical synthesis. Key identifying and
physical properties are summarized below.
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Property Value Reference(s)
CAS Number 4640-67-9 [1]
Molecular Formula CoHeFNO [1]
Molecular Weight 163.15 g/mol [1]
Solid; White to light yellow
Appearance
powder/crystal
Melting Point 83-88°C [1]
3-Ox0-3-(4-
Synonyms fluorophenyl)propionitrile, 4- [1]
Fluorophenacyl cyanide
N Soluble in Dimethylformamide
Solubility

(DMF)

Section 2: Safety and Hazard Information

It is imperative to handle 4-Fluorobenzoylacetonitrile with caution, adhering to the GHS
classifications. The compound is harmful if swallowed, in contact with skin, or inhaled, and
causes skin and serious eye irritation.

Table 2.1: GHS Hazard Classification
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Classification Category Reference(s)
Acute Toxicity, Oral 4 [1]

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Irritation 2 [1]

Eye Irritation 2 [1]

Specific target organ toxicity —
Single exposure (STOT SE)

3 (Respiratory system)

[1]

GHS Pictogram

GHSO07 (Exclamation mark)

Signal Word

Warning

[1]

Table 2.2: Hazard and Precautionary Statements
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Code Statement Reference(s)
H302 Harmful if swallowed. [1112]

H312 Harmful in contact with skin. [2]

H315 Causes skin irritation. [1]

H319 Causes serious eye irritation. [1]

H332 Harmful if inhaled. [2]

May cause respirator
H335 irritZtion. i ' s

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr [1112]

ay.

Do not eat, drink or smoke
P270 . . [2][3]
when using this product.

Wear protective
P280 gloves/protective clothing/eye [2]

protection/face protection.

IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if [3]

you feel unwell.

IF ON SKIN: Wash with plenty
P302+P352 [2]
of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep [2]

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [1][3]

present and easy to do.

Continue rinsing.
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Dispose of contents/container

P501 to an approved waste disposal [2]
plant.
Table 2.3: First Aid Measures
Exposure Route Protocol Reference(s)

Inhalation

Remove person to fresh air. If
not breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[2]141[5]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water for at

least 15 minutes.

[2]141(5]

Eye Contact

Rinse immediately and
cautiously with plenty of water
for at least 15 minutes, also

under the eyelids.

[2]4](6]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Call a
POISON CENTER or
doctor/physician if you feel

unwell.

[2][6]

Table 2.4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Reference(s)

Tightly fitting safety goggles or
Eye/Face eyeshields conforming to [1112]
EN166 (EU) or NIOSH (US).

Protective gloves and clothing.
Skin Wear fire/flame resistant and [1][2]

impervious clothing.

Dust mask type N95 (US) or a
Respiratory full-face respirator if exposure [1][5]

limits are exceeded.

Section 3: Application Notes and Protocols

The following protocols are designed to ensure the safe handling and use of 4-
Fluorobenzoylacetonitrile in a research environment.

Protocol 3.1: Safe Handling and Storage

» Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood.[2][5] Ensure that eyewash stations and safety showers are in
close proximity to the workstation.[5]

o Personal Protective Equipment: Before handling, don all required PPE as specified in Table
2.4, including safety goggles, chemical-resistant gloves, and a lab coat. A NIOSH-approved
N95 dust mask is required.[1]

» Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe in the dust.[1] Avoid
dust formation during handling.[5] Do not eat, drink, or smoke in the handling area.[2] Wash
hands and any exposed skin thoroughly after handling.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] The
storage class code is 11 for combustible solids.[1] Keep the compound away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]

Protocol 3.2: Spill and Emergency Procedures
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e Personal Precautions: For any spill, ensure adequate ventilation and wear full personal
protective equipment.[5] Remove all sources of ignition.[5]

» Containment: Prevent further dust dispersal. For cleanup, avoid generating dust.

o Cleanup: Use an inert absorbent material like sand or silica gel to soak up the spill.[6] Sweep
up the material and place it into a suitable, closed container for disposal.[5]

» Decontamination: Wash the spill area thoroughly after material pickup is complete.
o Reporting: Report all spills to the appropriate environmental health and safety (EHS) office.
Protocol 3.3: Disposal Guidelines

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[6]

o Disposal: Dispose of the contents and the container at an approved waste disposal plant.[6]
Disposal must be in accordance with local, regional, and national hazardous waste
regulations.[6] Do not empty into drains.[6]

Protocol 3.4: Example Synthesis and Purification Protocol

The following is an example of a synthesis and recrystallization method. This protocol is for
informational purposes and should be adapted and optimized by qualified personnel.

e Synthesis:

o

In a suitable reaction vessel, dissolve malononitrile in a solvent.

[¢]

Add fluorobenzene (1.2-2 molar equivalents) and trifluoromethanesulfonic acid (1.1-1.5
molar equivalents) to the solution to initiate the reaction.[7]

[¢]

Upon reaction completion, a crude product of 4-fluorobenzoylacetonitrile is obtained.[7]

o

Quench the reaction mixture by adding dilute hydrochloric acid while maintaining the
temperature between -5 and +25°C.[8]
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 Purification by Recrystallization:

o Heat and dissolve the crude product in ethanol (mass ratio of approximately 1.3-1.8:1
ethanol to crude product).[7]

o Once fully dissolved, add n-hexane dropwise until turbidity appears, indicating the start of
precipitation.[7]

o Slowly cool the mixture to 10-25°C and continue stirring.[7][8]
o Isolate the solid product by filtration.[8]
o Wash the collected solid with a small amount of n-hexane.[7]

o Dry the final product under vacuum at 40-45°C to yield purified 4-
fluorobenzoylacetonitrile.[8]

Section 4: Visual Workflows

The following diagrams illustrate key workflows for handling and using 4-
Fluorobenzoylacetonitrile.
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1. Don Required PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

2. Work in Ventilated Area
(Chemical Fume Hood)

3. Handle with Care
(Avoid Dust, Contact, and Ingestion)

4. Store Properly
(Cool, Dry, Well-Ventilated)

5. Keep Container Tightly Sealed
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Figure 1: Safe Handling and Storage Workflow
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Figure 2: Emergency Spill Response Protocol
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Figure 3: Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 4-
Fluorobenzoylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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